1-[[[2-(Difluoromethoxy)phenyl]-oxomethyl]amino]-3-(4-fluorophenyl)thiourea

• Molecular Formula: C15H12F3N3O2S
• Molecular Weight: 355.3g/mol
• IUPAC Name: 1-[[2-(difluoromethoxy)benzoyl]amino]-3-(4-fluorophenyl)thiourea
• InChI: InChI=1S/C15H12F3N3O2S/c16-9-5-7-10(8-6-9)19-15(24)21-20-13(22)11-3-1-2-4-12(11)23-14(17)18/h1-8,14H,(H,20,22)(H2,19,21,24)
• InChI Key: QOICAJGOTUWNFD-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NNC(=S)NC2=CC=C(C=C2)F)OC(F)F

Description

1-[[[2-(difluoromethoxy)phenyl]-oxomethyl]amino]-3-(4-fluorophenyl)thiourea is a member of benzoic acids.

Scientific Research Applications

Coordination Chemistry and Biological Properties

1-[[[2-(Difluoromethoxy)phenyl]-oxomethyl]amino]-3-(4-fluorophenyl)thiourea, as part of the thiourea derivatives, has found significant applications in coordination chemistry. These compounds are used as ligands, exhibiting unique coordination properties due to the effect of nitrogen substituents on intra- and intermolecular hydrogen-bonding interactions. This versatility extends to the biological domain, where high-throughput screening and structure–activity analyses are feasible, making them suitable for interdisciplinary approaches in both chemistry and biology (Saeed, Flörke, & Erben, 2014).

Chemosensors for Detection of Anions and Neutral Analytes

Thiourea derivatives have excellent biological and non-biological applications, with thioureas and their derivatives being crucial in the detection of various environmental pollutants due to their nucleophilic characteristics and the ability to form inter- and intramolecular hydrogen bonds. These properties make thiourea derivatives potent chemosensors for detecting a broad range of anions and neutral analytes, finding applications in biological, environmental, and agricultural samples (Al-Saidi & Khan, 2022).

Gold Leaching in Acid Thiourea Solutions

In the domain of mineral processing and extractive metallurgy, the thiourea group, to which this compound belongs, has been researched extensively for its role in gold leaching. This alternative to cyanide offers a different mechanism for gold extraction from auriferous mineral resources, highlighting the versatility of thiourea compounds in industrial applications (Li & Miller, 2006).

Fluorine in Protein Design

Fluorinated analogs of hydrophobic amino acids, which can be structurally related to the compound of interest, are used in protein design. These fluorinated compounds contribute to the stability of proteins against chemical and thermal denaturation, offering novel chemical and biological properties. The utilization of fluorinated amino acids in protein design underlines the potential of integrating elements like fluorine into biological molecules, paving the way for the creation of proteins with enhanced stability and novel functions (Buer & Marsh, 2012).